Cas no 200344-33-8 ((2R)-5-(carbamoylamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid)

• Product Name: (2R)-5-(carbamoylamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid
• CAS No: 200344-33-8
• MF: C₂₁H₂₃N₃O₅
• MW: 397.424425363541
• MDL: MFCD00151942
• CID: 66576
• PubChem ID: 7015838
• Update Time: 2025-10-24

(2R)-5-(carbamoylamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-D-citrulline
• Fmoc-D-Cit-OH
• (R)-2-(((9H-Fluoren-9-yl)methoxy)carbonylamino)-5-ureidopentanoic acid
• (2R)-5-(carbamoylamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid
• AmbotzFAA1313
• Fmoc-D-Cit
• D-Ornithine, N5-(aminocarbonyl)-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• (2R)-5-(carbamoylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid
• (R)-2-Fmoc-amino-5-ureidopentanoic acid
• J-300337
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-ureidopentanoic acid
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-D-citrulline
• Nalpha-Fmoc-L-citrulline
• DS-15064
• AKOS016842941
• Fmoc-D-Orn(carbamoyl)-OH
• CS-0144996
• MFCD00151942
• EN300-7387835
• 200344-33-8
• DTXSID30426779
• AM82462
• F12317
• SCHEMBL25356641
• (2R)-5-(carbamoylamino)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}pentanoic acid

• MDL： MFCD00151942
• Inchi： 1S/C21H23N3O5/c22-20(27)23-11-5-10-18(19(25)26)24-21(28)29-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17-18H,5,10-12H2,(H,24,28)(H,25,26)(H3,22,23,27)/t18-/m1/s1
• InChI Key： NBMSMZSRTIOFOK-GOSISDBHSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CCCNC(N)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 397.16400
• Monoisotopic Mass: 397.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 130.75000
• LogP: 3.90890

(2R)-5-(carbamoylamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid Security Information

• Storage Condition：Store in cold storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (2R)-5-(carbamoylamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid

Comprehensive Guide to (2R)-5-(carbamoylamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid (CAS No. 200344-33-8)

(2R)-5-(carbamoylamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid (CAS No. 200344-33-8) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound plays a crucial role in the development of novel therapeutics, particularly in the fields of oncology, neurology, and immunology. Its unique structure, featuring both carbamoylamino and Fmoc-protected functional groups, makes it an invaluable building block for researchers aiming to design and synthesize complex peptide-based drugs.

The growing interest in peptide therapeutics has significantly increased the demand for high-quality amino acid derivatives like (2R)-5-(carbamoylamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid. Recent advancements in solid-phase peptide synthesis (SPPS) techniques have further highlighted the importance of this compound, as it offers excellent stability and reactivity under standard coupling conditions. Researchers often search for "Fmoc-protected amino acids for peptide synthesis" or "CAS 200344-33-8 applications," reflecting the compound's relevance in modern drug discovery.

One of the key advantages of (2R)-5-(carbamoylamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid is its compatibility with automated peptide synthesizers, making it a preferred choice for high-throughput screening and large-scale production. The Fmoc group provides excellent protection for the amino functionality during synthesis, while the carbamoylamino side chain offers additional versatility for post-synthetic modifications. This dual functionality has made the compound particularly valuable in the development of targeted drug delivery systems and bioconjugates.

In the context of current research trends, (2R)-5-(carbamoylamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid has gained attention for its potential applications in personalized medicine and precision oncology. The compound's ability to serve as a scaffold for tumor-targeting peptides aligns well with the growing focus on cancer-specific therapeutics. Frequently searched terms like "amino acid derivatives for cancer research" and "Fmoc-protected building blocks" demonstrate the compound's relevance to these cutting-edge applications.

The synthesis and characterization of (2R)-5-(carbamoylamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid require specialized expertise in organic chemistry and peptide science. The compound typically appears as a white to off-white crystalline powder with high purity (>95%), making it suitable for sensitive biological applications. Researchers often inquire about "storage conditions for Fmoc-amino acids" and "handling precautions for CAS 200344-33-8," emphasizing the need for proper material management in laboratory settings.

From a market perspective, the demand for (2R)-5-(carbamoylamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid has shown steady growth, particularly in North America and Europe where peptide-based drug development is most advanced. The compound's price and availability often depend on scale, with custom synthesis options available for researchers requiring specific isotopic labeling or other modifications. Search trends reveal interest in "bulk suppliers of Fmoc-protected amino acids" and "CAS 200344-33-8 price trends," reflecting the commercial aspects of this specialty chemical.

Quality control is paramount when working with (2R)-5-(carbamoylamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid, with HPLC and mass spectrometry being the most common analytical techniques for verification. The compound's stability profile makes it suitable for long-term storage when kept under appropriate conditions (typically -20°C in a dry environment). Researchers frequently search for "analytical methods for Fmoc-amino acids" and "CAS 200344-33-8 specifications," highlighting the importance of quality assurance in peptide research.

Looking to the future, (2R)-5-(carbamoylamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid is expected to maintain its importance in pharmaceutical research, particularly as peptide therapeutics continue to gain FDA approvals. The compound's versatility and reliability make it a mainstay in the toolkit of medicinal chemists and peptide scientists worldwide. Emerging search terms like "next-generation peptide building blocks" and "advanced Fmoc-protected derivatives" suggest ongoing innovation in this field, with CAS No. 200344-33-8 remaining a key player in the landscape of peptide drug development.